Cas no 78778-15-1 (Propyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate)

• Product Name: Propyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate
• CAS No: 78778-15-1
• MF: C₁₅H₁₅ClN₂O₃
• MW: 306.744202852249
• CID: 530445
• Update Time: 2025-11-01

Propyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid,1-(4-chlorophenyl)-1,4-dihydro-6-methyl-4-oxo-, propyl ester
• Fenridazon-propyl
• Z292762538
• propyl 1-(4-chlorophenyl)-6-methyl-4-oxopyridazine-3-carboxylate
• propyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate
• Propyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate

• Inchi： 1S/C15H15ClN2O3/c1-3-8-21-15(20)14-13(19)9-10(2)18(17-14)12-6-4-11(16)5-7-12/h4-7,9H,3,8H2,1-2H3
• InChI Key： BOZVKAPSLFONQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=CC(C(C(=O)OCCC)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 479
• Topological Polar Surface Area: 59

Additional information on Propyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate

Propyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate (CAS No. 78778-15-1): A Comprehensive Review

Propyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate, identified by its CAS number 78778-15-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the dihydropyridazine class, a heterocyclic structure known for its versatile biological activities. The presence of a chlorophenyl group and a carboxylate moiety in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

The dihydropyridazine core is a structural motif that has been extensively studied for its pharmacological properties. Compounds within this class have demonstrated efficacy in various therapeutic areas, including cardiovascular diseases, neurodegenerative disorders, and anti-inflammatory applications. The specific substitution pattern in Propyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate may confer unique pharmacokinetic and pharmacodynamic characteristics, which are crucial for optimizing its therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. These tools have been instrumental in identifying novel drug candidates and optimizing existing ones. In the case of Propyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate, computational studies have suggested potential interactions with enzymes and receptors involved in metabolic pathways and signal transduction.

The chlorophenyl group in the molecule is particularly noteworthy due to its ability to modulate electronic properties and influence binding interactions. This group has been widely used in medicinal chemistry to enhance binding affinity and selectivity. The methyl substituent at the 6-position further contributes to the compound's structural diversity, potentially affecting its solubility and metabolic stability. These features make Propyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate an intriguing candidate for further pharmacological exploration.

In vitro studies have begun to unravel the biological profile of this compound. Initial experiments suggest that it exhibits moderate activity against certain enzymatic targets, with potential applications in modulating inflammatory responses. The carboxylate group at the 3-position may play a role in facilitating interactions with anionic residues on biological targets, enhancing binding affinity. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of Propyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the dihydropyridazine core efficiently. The introduction of the chlorophenyl and methyl groups has been achieved through selective functionalization strategies, highlighting the synthetic versatility of this compound.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits reasonable oral bioavailability and metabolic stability, making it a promising candidate for further development. Understanding its absorption, distribution, metabolism, excretion (ADME) profile is crucial for designing effective clinical trials and optimizing dosing regimens.

The potential applications of Propyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate extend beyond traditional therapeutic areas. Its unique structural features make it an attractive scaffold for developing novel drugs targeting emerging diseases and conditions. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical practice.

In conclusion, Propyl 1-(4-chlorophenyl)-6-methyl-4-oxo-1,4-dihydropyridazine-3-carboxylate (CAS No. 78778-15-1) represents a promising compound with significant therapeutic potential. Its structural features, combined with recent advancements in computational chemistry and synthetic methodologies, position it as a valuable candidate for further exploration in drug discovery and development. Continued research efforts are warranted to fully harness its biological activities and translate them into tangible therapeutic benefits.